5-((3,5-dimethoxybenzyl)thio)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
The compound “5-((3,5-dimethoxybenzyl)thio)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the functional groups present and the reaction conditions. Pyrimidines can undergo a variety of reactions, including substitutions, additions, and ring-opening reactions .Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of pyrido[2,3-d]pyrimidine derivatives, including compounds similar to the one , involves complex chemical processes that yield potential therapeutic agents. For instance, Grivsky et al. (1980) describe the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, highlighting a general approach to preparing substituted benzyl-methylpyrido[2,3-d]pyrimidines with significant antitumor activity (Grivsky, S. Lee, C. W. Sigel, D. Duch, & C. A. Nichol, 1980). Similarly, Roth et al. (1980) developed a new route to 5-(p-hydroxybenzyl)pyrimidines, employing phenolic Mannich bases plus pyrimidines with at least two activating groups, useful for synthesizing trimethoprim and analogues, showcasing the compound's relevance in developing broad-spectrum antibacterial agents (Roth, J. Strelitz, & B. Rauckman, 1980).
Biological Activities
The biological activities of pyrido[2,3-d]pyrimidine derivatives are diverse and promising. Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings suggest potential therapeutic applications for conditions involving inflammation and pain (Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020). Additionally, the study by Forsch et al. (2004) on water-soluble trimethoprim analogues demonstrated exceptional species selectivity against dihydrofolate reductase from Pneumocystis carinii and Mycobacterium avium, pointing towards novel leads for treating infections caused by these pathogens (Forsch, S. Queener, & A. Rosowsky, 2004).
Mechanism of Action
Properties
IUPAC Name |
5-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c1-11-9-20-17-15(18(23)22(3)19(24)21(17)2)16(11)27-10-12-6-13(25-4)8-14(7-12)26-5/h6-9H,10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISNVQZFYCSRDIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1SCC3=CC(=CC(=C3)OC)OC)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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